Cas no 7250-12-6 (prop-2-en-1-yl 3-methylbenzoate)

• Product Name: prop-2-en-1-yl 3-methylbenzoate
• CAS No: 7250-12-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 977221
• PubChem ID: 226904
• Update Time: 2025-04-19

prop-2-en-1-yl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 3-methylbenzoate
• Allyl 3-methylbenzoate; AC1L5F3Q; AC1Q60DL; m-Toluic acid, allyl ester; SureCN3264900; CTK5D6267; NSC17888; AR-1H6749;
• Allyl 3-methylbenzoate
• NSC17888
• 7250-12-6
• SCHEMBL3264900
• WJTFPKSSYSADRW-UHFFFAOYSA-N
• NSC-17888
• m-Toluic acid, allyl ester
• DTXSID30280656
• Allyl 3-methylbenzoate #

• Inchi： 1S/C11H12O2/c1-3-7-13-11(12)10-6-4-5-9(2)8-10/h3-6,8H,1,7H2,2H3
• InChI Key： WJTFPKSSYSADRW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.33780